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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Black 26 in
agueous and organic media. The information is curated for professionals in research and
development who require precise data and methodologies for their work with this diazo dye.

Physicochemical Properties of Acid Black 26

Acid Black 26 is a bluish-black powder with the chemical formula CszH21NsNa207S2. It is
classified as a diazo dye and is utilized in various industrial applications, including textile and
leather dyeing. A thorough understanding of its solubility is critical for optimizing its use,
developing new applications, and conducting toxicological and environmental studies.

Quantitative Solubility Data

The solubility of Acid Black 26 is significantly influenced by the solvent and the temperature.
The following table summarizes the available quantitative solubility data.

Solvent Temperature (°C) Solubility (g/L)
Water 20 67.3 - 92.84[1]
Water 90 100[1][2]
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Qualitative Solubility in Organic Solvents

In addition to its aqueous solubility, Acid Black 26 exhibits limited solubility in various organic
solvents. This characteristic is important for applications such as purification, extraction, and
formulation in non-aqueous systems.

» Ethanol: Slightly soluble[1]
e Propanol: Slightly soluble[1]

e Acetone: Slightly soluble[1][2]

Experimental Protocol for Solubility Determination

A precise and reproducible experimental protocol is essential for determining the solubility of
dyes like Acid Black 26. The following is a detailed methodology based on the widely accepted
shake-flask method coupled with UV-Vis spectrophotometry.

4.1 Materials and Equipment

* Acid Black 26 (analytical standard)

e Solvent (e.g., deionized water, ethanol)

» Volumetric flasks

e Pipettes

¢ Analytical balance

e Shaking incubator or water bath with temperature control
o Centrifuge

e Syringe filters (0.45 um)

o UV-Vis spectrophotometer

e Cuvettes
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4.2 Procedure
e Preparation of a Calibration Curve:
o Prepare a stock solution of Acid Black 26 of a known concentration in the desired solvent.

o Create a series of standard solutions of decreasing concentrations through serial dilution
of the stock solution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using the UV-Vis spectrophotometer.

o Plot a graph of absorbance versus concentration to generate a calibration curve. The
curve should adhere to the Beer-Lambert law.

o Equilibration:

o Add an excess amount of Acid Black 26 to a known volume of the solvent in a sealed
container (e.g., a screw-cap vial). The presence of undissolved solid is crucial to ensure
saturation.

o Place the container in a shaking incubator or water bath set to the desired temperature.

o Agitate the mixture for a predetermined period (e.g., 24-48 hours) to ensure that
equilibrium is reached between the dissolved and undissolved dye.

o Sample Preparation and Analysis:

o

After equilibration, allow the undissolved solid to settle.

[¢]

Carefully withdraw a sample of the supernatant using a pipette.

[e]

To remove any remaining solid particles, centrifuge the sample and then filter it through a
0.45 pum syringe filter.

[¢]

Dilute the clear, saturated solution with the solvent to a concentration that falls within the
linear range of the calibration curve.
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o Measure the absorbance of the diluted solution at Amax using the UV-Vis
spectrophotometer.

» Calculation of Solubility:

o Using the equation of the line from the calibration curve, determine the concentration of
the diluted solution.

o Calculate the original concentration of the saturated solution by multiplying the determined
concentration by the dilution factor. This value represents the solubility of Acid Black 26 in
the solvent at the specified temperature.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental determination of Acid Black
26 solubility.
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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